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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address

inconsistencies when working with different versions of the Tropical Rainfall Measuring Mission

(TRMM) Multi-satellite Precipitation Analysis (TMPA) data.

Frequently Asked Questions (FAQs)
Q1: What are the primary differences between TMPA Version 6 (V6) and Version 7 (V7)?

A1: TMPA V7 introduced several significant changes over V6, leading to notable differences in

precipitation estimates. Key changes include updated input data sets and algorithms. V7

generally identifies more rain events than V6, especially over oceans. While both versions

show good agreement in moderate and heavy rain regimes, V7 tends to have higher

frequencies of light rain events. Conversely, for heavy rainfall, V6 estimates are often larger

than those in V7.[1]

Q2: I'm seeing a sudden jump or drop in my precipitation time series. Could this be due to a

change in TMPA versions?

A2: Yes, it is highly likely. The transition from V6 to V7, or the incorporation of different satellite

data sources over time, can introduce inhomogeneities in the data record. For instance,

processing issues were identified in both the research and real-time V7 products in January

2013 and were subsequently reprocessed.[2] It is crucial to check the metadata and

documentation for the specific period you are analyzing for any notes on version changes or
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reprocessing. The transition from TMPA to its successor, the Integrated Multi-satellitE

Retrievals for GPM (IMERG), also introduces a significant change in the data record due to

different algorithms and sensor inputs.[3]

Q3: What is the difference between the TMPA real-time (RT) and research (post-real-time)

products?

A3: The TMPA real-time products (e.g., 3B42RT) are generated quickly using the available

satellite data, making them suitable for near-real-time applications like flood forecasting. The

research products (e.g., 3B42 V7) are typically released with a time lag and incorporate

additional data, most notably monthly gauge data from the Global Precipitation Climatology

Centre (GPCC), for bias correction.[4] This generally makes the research products more

accurate for climatological studies. Discrepancies can arise between the two, particularly in

regions with good gauge coverage where the research product will be more heavily adjusted.

Q4: Have there been any known issues or data recalls for specific TMPA versions or time

periods?

A4: Yes, there have been several instances of data recalls and processing anomalies. For

example:

Anomalies in DMSP F-16 input data created streaks of precipitation in TMPA-RT for

December 18-19, 2016, which were later reprocessed.[5]

January to June 2016 TMPA 3B42/3B43 products were recalled and replaced due to an error

that omitted the gauge analysis in the final products.[5]

A failure in the 3B4x-RT processing suite occurred at the beginning of 2016 due to a

date/time quality control issue, which was subsequently fixed and the data backfilled.[5]

It is always recommended to consult the official TMPA and GPM mission websites for the latest

information on data quality and reprocessing events.[5]

Troubleshooting Guides
Guide 1: Investigating Sudden Data Shifts in a Time
Series
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If you observe an abrupt change in precipitation values in your long-term analysis, follow these

steps to troubleshoot the issue:

Identify the Date of the Shift: Pinpoint the exact date or period where the inconsistency

occurs.

Check for Version Changes: Consult the data documentation or metadata to determine if a

TMPA version change occurred around that time. The transition from V6 to V7 happened on

June 25, 2012, for the real-time products.[6]

Review Data Quality Statements: Check for any announcements of data reprocessing, bug

fixes, or changes in input satellite sources for the period in question. NASA's GPM website is

a key resource for this information.[5]

Compare with Ground-Based Data: If available, compare the TMPA time series with data

from local rain gauges or ground-based radar for the period of the shift to determine which

dataset is more likely to be accurate.

Consider Homogenization: If the shift is confirmed to be an artifact of version change, you

may need to apply a homogenization technique to your data.

Guide 2: Homogenizing a Multi-Version TMPA Dataset
When your study period spans across different TMPA versions, homogenization is often

necessary to create a consistent long-term record.

Conceptual Workflow for Homogenization:

Caption: Conceptual workflow for homogenizing different TMPA versions.

Methodology:

Identify an Overlap Period: Find a period where both the old and new TMPA versions are

available. If no official overlap exists, select a stable period before and after the version

change.

Calculate Bias: For the overlap period, calculate the systematic difference (bias) between the

two versions. This can be a simple mean difference or a more complex quantile-mapping
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approach, depending on the nature of the inconsistency.

Develop Correction Factors: Based on the calculated bias, develop correction factors. These

could be a single additive or multiplicative factor, or they could vary by season or

precipitation intensity.

Apply Correction: Apply the correction factors to the older data to adjust it to be more

consistent with the newer version.

Merge and Validate: Merge the adjusted old data with the new data to create a homogenized

time series. It is crucial to validate the homogenized dataset against independent ground-

based observations if possible.

Experimental Protocol: Validation of TMPA Data
Against Ground Observations
This protocol outlines a general methodology for validating TMPA precipitation estimates

against ground-based rain gauge data for a specific region of interest.

Objective: To quantify the accuracy of different TMPA versions by comparing them to point-

based ground measurements.

Materials:

TMPA data for the desired region and time period (e.g., 3B42 V6, 3B42 V7).

Quality-controlled rain gauge data for the same region and period.

Geographic Information System (GIS) software or programming language with spatial

analysis capabilities (e.g., Python, R).

Methodology:

Data Acquisition and Pre-processing:

Download the TMPA data in a suitable format (e.g., NetCDF, HDF).
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Obtain quality-controlled rain gauge data. Ensure the data has undergone checks for

errors and outliers.

Spatially align the datasets: Extract the TMPA pixel values that correspond to the

geographic coordinates of each rain gauge station.

Temporally align the datasets: Aggregate the data to a common temporal resolution (e.g.,

daily, monthly).

Statistical Evaluation:

For each station, create a paired dataset of TMPA estimates and gauge observations.

Calculate a suite of statistical metrics to assess the performance of the TMPA data.

Data Presentation: Key Validation Metrics
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Metric Formula Description

Bias Σ(TMPA - Gauge) / N

Indicates the average

overestimation or

underestimation of the satellite

product.

Root Mean Square Error

(RMSE)
sqrt[Σ(TMPA - Gauge)² / N]

Measures the magnitude of the

errors.

Pearson Correlation

Coefficient (r)

cov(TMPA, Gauge) / (σ_TMPA

* σ_Gauge)

Assesses the linear

relationship between the

satellite and gauge data. A

value closer to 1 indicates a

strong positive correlation.

Probability of Detection (POD) Hits / (Hits + Misses)

Measures how often the

satellite correctly detects rain

when it is observed by the

gauge.

False Alarm Ratio (FAR)
False Alarms / (Hits + False

Alarms)

Indicates the fraction of rain

events detected by the satellite

that were not observed by the

gauge.

Note: For POD and FAR, a precipitation threshold (e.g., 1 mm/day) must be defined to

distinguish between rain and no-rain events.

Signaling Pathway: Logic for Data Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.mdpi.com/2072-4292/13/9/1745
https://gpm.nasa.gov/category/keywords/tmpa
https://gpm.nasa.gov/sites/default/files/document_files/3B4XRT_doc_V7.pdf
https://www.benchchem.com/product/b560567#addressing-inconsistencies-between-different-tmpa-versions
https://www.benchchem.com/product/b560567#addressing-inconsistencies-between-different-tmpa-versions
https://www.benchchem.com/product/b560567#addressing-inconsistencies-between-different-tmpa-versions
https://www.benchchem.com/product/b560567#addressing-inconsistencies-between-different-tmpa-versions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560567?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

